3-[(cyclopropylmethyl)(propyl)amino]-N-(2,4-dimethoxyphenyl)propanamide

• Molecular Formula: C18H28N2O3
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 3-[cyclopropylmethyl(propyl)amino]-N-(2,4-dimethoxyphenyl)propanamide
• InChI: InChI=1S/C18H28N2O3/c1-4-10-20(13-14-5-6-14)11-9-18(21)19-16-8-7-15(22-2)12-17(16)23-3/h7-8,12,14H,4-6,9-11,13H2,1-3H3,(H,19,21)
• InChI Key: ILHVUKDDAZPZBF-UHFFFAOYSA-N
• SMILES: CCCN(CCC(=O)NC1=C(C=C(C=C1)OC)OC)CC2CC2

Description

3-[(cyclopropylmethyl)(propyl)amino]-N-(2,4-dimethoxyphenyl)propanamide, also known as CPP-DP, is a synthetic compound that has been extensively studied in scientific research. It is a member of the phenylpropylamine class of compounds and has shown potential as a therapeutic agent in various medical conditions.

Mechanism of Action

The exact mechanism of action of 3-[(cyclopropylmethyl)(propyl)amino]-N-(2,4-dimethoxyphenyl)propanamide is not fully understood, but it is thought to act as a dopamine receptor agonist. It may also have antioxidant and anti-inflammatory effects, which could contribute to its neuroprotective properties.
Biochemical and Physiological Effects
Studies have shown that 3-[(cyclopropylmethyl)(propyl)amino]-N-(2,4-dimethoxyphenyl)propanamide can increase dopamine release in the brain, which may help to improve motor function in Parkinson's disease. It may also have antidepressant and anxiolytic effects, although more research is needed to fully understand these effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(cyclopropylmethyl)(propyl)amino]-N-(2,4-dimethoxyphenyl)propanamide in lab experiments is its well-characterized synthesis and chemical properties. It has also been extensively studied in animal models, which provides a solid foundation for further research. However, one limitation is that its effects may vary depending on the specific medical condition being studied, and more research is needed to fully understand its potential therapeutic applications.

Future Directions

There are several potential future directions for research on 3-[(cyclopropylmethyl)(propyl)amino]-N-(2,4-dimethoxyphenyl)propanamide. One area of interest is its potential use in the treatment of Parkinson's disease, as it has shown promising results in animal models. It may also have potential as an antidepressant or anxiolytic agent, although more research is needed to fully understand these effects. Additionally, further studies are needed to determine the safety and efficacy of 3-[(cyclopropylmethyl)(propyl)amino]-N-(2,4-dimethoxyphenyl)propanamide in humans.

Synthesis Methods

The synthesis of 3-[(cyclopropylmethyl)(propyl)amino]-N-(2,4-dimethoxyphenyl)propanamide involves several steps, including the reaction of 2,4-dimethoxybenzaldehyde with cyclopropylmethylamine to form the corresponding imine. This is followed by reduction with sodium borohydride to give the amine, which is then coupled with propionic anhydride to form the final product.

Scientific Research Applications

3-[(cyclopropylmethyl)(propyl)amino]-N-(2,4-dimethoxyphenyl)propanamide has been studied for its potential therapeutic effects in various medical conditions, including Parkinson's disease, depression, and anxiety. It has been shown to have neuroprotective properties and may help to prevent the degeneration of dopaminergic neurons in the brain.